Cas no 13577-46-3 (4-chloronaphthalene-1,8-dicarboxylic acid)
13577-46-3 structure
Product Name:4-chloronaphthalene-1,8-dicarboxylic acid
CAS No:13577-46-3
MF:C12H7ClO4
MW:250.63458275795
CID:1239005
PubChem ID:202954
Update Time:2025-04-20
4-chloronaphthalene-1,8-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-chloronaphthalene-1,8-dicarboxylic acid
- 4-Chloronaphthalic acid
- 2-09-00-00653 (Beilstein Handbook Reference)
- AKOS000592859
- SR-01000311145
- 4-Chloro-1,8-naphthalenedicarboxylic acid
- SR-01000311145-1
- 13577-46-3
- BRN 2054783
- Naphthalic acid, 4-chloro-
- CBDivE_012164
- 1,8-Naphthalenedicarboxylic acid, 4-chloro-
- SCHEMBL4781645
- DTXSID70159514
-
- Inchi: 1S/C12H7ClO4/c13-9-5-4-8(12(16)17)10-6(9)2-1-3-7(10)11(14)15/h1-5H,(H,14,15)(H,16,17)
- InChI Key: OESMXMMJMGTCAJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)O)=C2C(C(=O)O)=CC=CC2=1
Computed Properties
- Exact Mass: 250.00331
- Monoisotopic Mass: 250.0032864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
4-chloronaphthalene-1,8-dicarboxylic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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